Cas no 100701-57-3 (Propanedioic acid, fluoro(phenylmethyl)-, monoethyl ester)

Propanedioic acid, fluoro(phenylmethyl)-, monoethyl ester structure
100701-57-3 structure
Product Name:Propanedioic acid, fluoro(phenylmethyl)-, monoethyl ester
CAS No:100701-57-3
MF:C12H12FO4
MW:239.219687461853
CID:1126181
PubChem ID:71332403
Update Time:2025-04-20

Propanedioic acid, fluoro(phenylmethyl)-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, fluoro(phenylmethyl)-, monoethyl ester
    • 2-benzyl-3-ethoxy-2-fluoro-3-oxopropanoate
    • Propanedioic acid, 2-fluoro-2-(phenylmethyl)-, 1-ethyl ester
    • 100701-57-3
    • DTXSID60760855
    • Inchi: 1S/C12H13FO4/c1-2-17-11(16)12(13,10(14)15)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,14,15)/p-1
    • InChI Key: HEACKWIXVYCZIX-UHFFFAOYSA-M
    • SMILES: FC(C(=O)[O-])(C(=O)OCC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.07196
  • Monoisotopic Mass: 239.07196202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.43
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